Cas no 2944-09-4 (Dioctadecyl terephthalate)

Dioctadecyl terephthalate structure
Dioctadecyl terephthalate structure
Product Name:Dioctadecyl terephthalate
CAS No:2944-09-4
MF:C44H78O4
MW:671.087734699249
CID:915542
PubChem ID:13314147
Update Time:2025-04-19

Dioctadecyl terephthalate Chemical and Physical Properties

Names and Identifiers

    • Dioctadecyl terephthalate
    • distearyl terephthalate
    • 2944-09-4
    • DTXSID10536466
    • SCHEMBL108532
    • Dioctadecyl benzene-1,4-dicarboxylate
    • Dioctadecyl-Terephthalat
    • VSSBWJOYPQVXKX-UHFFFAOYSA-N
    • Inchi: 1S/C44H78O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-39-47-43(45)41-35-37-42(38-36-41)44(46)48-40-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h35-38H,3-34,39-40H2,1-2H3
    • InChI Key: VSSBWJOYPQVXKX-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=CC=1)C(=O)OCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 670.59034
  • Monoisotopic Mass: 670.59001097g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 38
  • Complexity: 625
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 20.7
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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